molecular formula C9H14N2O2 B8671421 N-(2-hydroxyethyl)-5-methoxy-2-aminoaniline

N-(2-hydroxyethyl)-5-methoxy-2-aminoaniline

Cat. No. B8671421
M. Wt: 182.22 g/mol
InChI Key: KHCSEHFQANHPRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-hydroxyethyl)-5-methoxy-2-aminoaniline is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-hydroxyethyl)-5-methoxy-2-aminoaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-hydroxyethyl)-5-methoxy-2-aminoaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-hydroxyethyl)-5-methoxy-2-aminoaniline

Molecular Formula

C9H14N2O2

Molecular Weight

182.22 g/mol

IUPAC Name

2-(2-amino-5-methoxyanilino)ethanol

InChI

InChI=1S/C9H14N2O2/c1-13-7-2-3-8(10)9(6-7)11-4-5-12/h2-3,6,11-12H,4-5,10H2,1H3

InChI Key

KHCSEHFQANHPRA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)N)NCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a round bottom flask, 2-((5-methoxy-2-nitrophenyl)amino)ethanol (1.43 g, 6.74 mmol), Pd/C (150 mg) and EtOH (30 mL, degassed) was added. The flask was evacuated and backfilled with H2 and the reaction mixture was stirred under H2-atmosphere at rt for 18 h. The reaction mixture was filtered over celite, washed with MeOH and the solvent was removed under reduced pressure to yield 2-((2-amino-5-methoxyphenyl)amino)ethanol as a red solid which was used as such without further purification. LC-MS conditions B: tR=0.30 min, [M+H]+=183.25.
Quantity
1.43 g
Type
reactant
Reaction Step One
Name
Quantity
150 mg
Type
catalyst
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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